2-Amino-2-(3-chloropyridin-4-yl)ethanol hydrochloride
Overview
Description
2-Amino-2-(3-chloropyridin-4-yl)ethanol hydrochloride is a chemical compound with the CAS Number: 1956389-98-2 and Linear Formula: C7H10Cl2N2O . It is stored at room temperature in an inert atmosphere . The compound is solid in physical form .
Molecular Structure Analysis
The IUPAC name of this compound is 2-amino-2-(3-chloropyridin-4-yl)ethan-1-ol hydrochloride . The InChI Code is 1S/C7H9ClN2O.ClH/c8-6-3-10-2-1-5(6)7(9)4-11;/h1-3,7,11H,4,9H2;1H .Physical And Chemical Properties Analysis
The compound has a molecular weight of 209.07 . It is a solid at room temperature .Scientific Research Applications
Ethanol and Ethanol-related Compounds in Scientific Research
Ethanol and its interactions with various substances, including its effects on biological systems, have been extensively studied. For instance, studies have explored the enzymology and metabolism of ethanol, particularly focusing on alcohol dehydrogenase, the principal enzyme responsible for ethanol oxidation, which constitutes a complex family in humans with significant implications for understanding ethanol's physiological and behavioral actions (Yin, 1994).
Additionally, research has delved into the interactions of ethanol with amino acids and organic acids, exploring the metabolic pathways influenced by ethanol consumption. For example, ethanol consumption has been shown to affect amino acid levels and glutathione blood levels in patients with and without chronic liver disease, highlighting the impact of ethanol abuse on the metabolism of amino acids and glutathione in both plasma and erythrocytes (Loguercio et al., 1999).
Furthermore, ethanol's role in the formation of adducts with ethanolamine phospholipids in cellular systems under oxidative stress conditions has been investigated, suggesting potential markers for membrane disorders in pathophysiological states associated with oxidative stress (Bacot et al., 2007).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been reported to inhibit enzymes like loxl2 . These enzymes play a crucial role in various biological processes, including cellular growth and differentiation.
Mode of Action
Based on its structural similarity to other known inhibitors, it might interact with its target enzyme, potentially altering its function and leading to changes in the cellular processes controlled by the enzyme .
Biochemical Pathways
If it acts as an inhibitor to enzymes like loxl2, it could potentially affect pathways related to cellular growth, differentiation, and other related processes .
Result of Action
If it acts as an inhibitor to certain enzymes, it could potentially lead to changes in the cellular processes controlled by these enzymes .
properties
IUPAC Name |
2-amino-2-(3-chloropyridin-4-yl)ethanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O.ClH/c8-6-3-10-2-1-5(6)7(9)4-11;/h1-3,7,11H,4,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRYWDYBEECGIAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C(CO)N)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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